Bis(2,3-dihydroxypropyl) nonanedioate

• CAS No.: 95612-30-9
• Molecular Formula: C15H28O8
• Molecular Weight: 336.38 g/mol
• IUPAC Name: bis(2,3-dihydroxypropyl) nonanedioate
• InChI: InChI=1S/C15H28O8/c16-8-12(18)10-22-14(20)6-4-2-1-3-5-7-15(21)23-11-13(19)9-17/h12-13,16-19H,1-11H2
• InChI Key: MLZFWBOTPATWKQ-UHFFFAOYSA-N
• Canonical SMILES: C(CCCC(=O)OCC(CO)O)CCCC(=O)OCC(CO)O

Description

Bis(2,3-dihydroxypropyl) nonanedioate is a useful research compound. Its molecular formula is C15H28O8 and its molecular weight is 336.38 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Azelaic acid 94 parts, 0.5 mol.) was heated to 120° C. A catalyst, AMC-2 (commercial chromium salt, 0.8 g) was added. Glycidol (81.5 g, 1.1 mol.) was added dropwise with stirring during 1 hour while keeping the temperature within 115° and 125° C. To complete the reaction, heating at 120° C. was continued for another hour. The product was a viscous liquid which crystallized very slowly to a waxy solid. It had residual acid and epoxy contents of 0.03 and 0.07 meq./g, respectively, and a purity of about 95%; 2,3-dihydroxypropyl groups per molecule: 2; molecular weight; 336.